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Compound of Interest

Compound Name: Octylmagnesium chloride

Cat. No.: B1587409

An In-depth Technical Guide to Octylmagnesium Chloride: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding
of organometallic reagents is paramount. Octylmagnesium chloride, a prominent Grignard
reagent, serves as a powerful tool in organic synthesis for the formation of carbon-carbon
bonds. This technical guide provides a comprehensive overview of its chemical properties,
structure, synthesis, and reactivity, with detailed experimental protocols and visual
representations of key reaction pathways.

Chemical Properties and Structure

Octylmagnesium chloride is an organomagnesium compound with the chemical formula
C8H17MgCL.[1][2][3] It is most commonly available as a solution in tetrahydrofuran (THF),
appearing as a grey-green to brown liquid.[1][4] The structure features an octyl group
covalently bonded to a magnesium atom, which is also ionically bonded to a chlorine atom.[1]
The carbon-magnesium bond is highly polarized, imparting significant nucleophilic character to
the octyl group's alpha-carbon.[1]

While "octylmagnesium chloride"” can refer to various isomers, the most common is 1-
octylmagnesium chloride (n-octylmagnesium chloride).[4][5][6] Another isomer is 2-
octylmagnesium chloride.[7][8] In solution, particularly in ethers like THF, the magnesium
center is typically coordinated by solvent molecules.[9]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C8H17MgCl [1112][3]
Molecular Weight 172.98 g/mol [1][2]

CAS Number 38841-98-4 [1]

) ~0.929 g/mL at 25 °C (for a 2.0
Density o [10]
M solution in THF)

Appearance Grey-green to brown solution [1]
Common Solvent Tetrahydrofuran (THF) [1]
Flash Point -17.0 °C (closed cup) [5]

Experimental Protocols
Synthesis of Octylmagnesium Chloride

The standard laboratory synthesis of octylmagnesium chloride follows the general procedure
for preparing Grignard reagents.[1][5][11]

Objective: To prepare a solution of octylmagnesium chloride in an anhydrous ether solvent.

Materials:

Magnesium turnings

Octyl chloride

Anhydrous tetrahydrofuran (THF) or diethyl ether

lodine crystal (as an initiator, if necessary)

Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Inert gas supply (Nitrogen or Argon)

Procedure:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.smolecule.com/products/s13912487
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octyl-magnesium-chloride-either
https://www.scbt.com/p/octylmagnesium-chloride-solution-38841-98-4
https://www.smolecule.com/products/s13912487
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octyl-magnesium-chloride-either
https://www.smolecule.com/products/s13912487
https://www.ottokemi.com/grignard-reagents/octylmagnesium-chloride-solution-20-m-in-thf-o-4050.aspx
https://www.smolecule.com/products/s13912487
https://www.smolecule.com/products/s13912487
https://www.sigmaaldrich.com/US/en/product/aldrich/324566
https://www.benchchem.com/product/b1587409?utm_src=pdf-body
https://www.benchchem.com/product/b1587409?utm_src=pdf-body
https://www.smolecule.com/products/s13912487
https://www.sigmaaldrich.com/US/en/product/aldrich/324566
https://leah4sci.com/grignard-reaction-reagent-mechanism-and-cheat-sheet/
https://www.benchchem.com/product/b1587409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Apparatus Setup: A three-necked flask is fitted with a reflux condenser, a dropping funnel,
and a gas inlet for an inert atmosphere. The entire apparatus must be flame-dried or oven-
dried before use to ensure all moisture is removed.

o Magnesium Preparation: Magnesium turnings are placed in the flask. The apparatus is then
flushed with an inert gas like nitrogen or argon.

e Initiation: A small amount of anhydrous THF is added to cover the magnesium. A single
crystal of iodine can be added to activate the magnesium surface, which is often indicated by
the disappearance of the iodine color.

» Addition of Alkyl Halide: A solution of octyl chloride in anhydrous THF is placed in the
dropping funnel. A small amount of this solution is added to the magnesium suspension. The
reaction is initiated when a color change (often becoming cloudy or grey) and a slight
exotherm are observed.

e Reaction: The remainder of the octyl chloride solution is added dropwise at a rate that
maintains a gentle reflux. The reaction mixture is typically stirred vigorously throughout the
addition.

o Completion: After the addition is complete, the mixture may be heated to reflux for a period
to ensure the reaction goes to completion. The resulting grey-green to brown solution is the
Grignard reagent.

Handling and Safety Precautions

Octylmagnesium chloride is a pyrophoric and water-reactive substance.[1][5] It is crucial to
handle it under an inert atmosphere (e.g., nitrogen or argon) and in a well-ventilated fume
hood.[12][13]

o Water Reactivity: It reacts violently with water and other protic sources (e.g., alcohols) to
produce flammable octane gas.[1] All glassware and solvents must be scrupulously dried
before use.

o Fire Hazard: The reagent and its solvent (THF) are highly flammable.[5][12] Keep away from
ignition sources.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab
coats, safety goggles, and chemical-resistant gloves.[14][15]

o Storage: Store in a tightly sealed container under an inert atmosphere, away from heat and
moisture.[13][15]

Analysis of Grighard Reagent Concentration

The concentration of the prepared octylmagnesium chloride solution can be determined by
methods such as potentiometric titration with a standard solution of an alcohol, like 2-butanol,
in THE.[16] In-line FTIR spectroscopy can also be employed to monitor the titration and
characterize the reaction species.[16]

Chemical Reactivity and Applications

As a Grignard reagent, octylmagnesium chloride is a potent nucleophile and a strong base.
[17][18] Its reactivity is central to its utility in organic synthesis.

Nucleophilic Addition to Carbonyls

A primary application of octylmagnesium chloride is its reaction with electrophilic carbonyl
carbons in aldehydes and ketones.[18][19][20] This reaction forms a new carbon-carbon bond
and, after an acidic workup, yields an alcohol.[17][20]

e Reaction with formaldehyde produces a primary alcohol.
o Reaction with other aldehydes yields secondary alcohols.[11]

e Reaction with ketones results in the formation of tertiary alcohols.[11]

Reaction with Other Electrophiles

Octylmagnesium chloride also reacts with a variety of other electrophiles:

o Esters: Two equivalents of the Grignard reagent react with an ester to form a tertiary alcohol.
[19]
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o Epoxides: Nucleophilic attack on the less substituted carbon of an epoxide ring, followed by
protonation, yields an alcohol.[19]

 Nitriles: Reaction with a nitrile, followed by hydrolysis, produces a ketone.[11]

Basicity

Due to the high pKa of the corresponding alkane (octane), octylmagnesium chloride is a
strong base and will deprotonate any molecule with an acidic proton, including water, alcohols,
and terminal alkynes.[1] This reaction quenches the Grignard reagent, forming octane.

Other Applications

Octylmagnesium chloride solution has been used as a reactant for the functionalization of
titanium dioxide (TiO2).[5][10] This surface modification of TiO2 is valuable in applications such
as membranes, solar cells, and catalysts.[5][10]

Visualizations
Synthesis Workflow
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Reaction Type: Acid-Base

Octylmagnesium Chloride Grignard acts as a strong base,
(C8H17MgCl) abstracting a proton from water.

Octane (C8H18)
+

Mg(OH)CI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

